4-(3-Cyano-2-fluorophenyl)-3-hydroxybenzoic acid, 95%

• IUPAC Name: 4-(3-cyano-2-fluorophenyl)-3-hydroxybenzoic acid
• InChI: InChI=1S/C14H8FNO3/c15-13-9(7-16)2-1-3-11(13)10-5-4-8(14(18)19)6-12(10)17/h1-6,17H,(H,18,19)
• InChI Key: QHUSAUNTIWAQOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C2=C(C=C(C=C2)C(=O)O)O)F)C#N
• Molecular Formula: C14H8FNO3
• DSSTOX Substance ID: DTXSID50689829
• Molecular Weight: 257.22 g/mol
• CAS RN: 1261960-01-3

Description

4-(3-Cyano-2-fluorophenyl)-3-hydroxybenzoic acid, 95% (4-CFB-95%) is a heterocyclic compound belonging to the class of aromatic compounds. It is an important intermediate in organic synthesis and is widely used in the synthesis of organic compounds. The structure of 4-CFB-95% is shown in Figure 1.

Scientific Research Applications

4-CFB-95% has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in the preparation of polymers, and as a starting material for the synthesis of various organic compounds. 4-CFB-95% is also used in the preparation of fluorescent dyes, as a reagent in the synthesis of pharmaceuticals, and as a precursor in the synthesis of polymers.

Mechanism of Action

The mechanism of action of 4-CFB-95% is not fully understood. However, it is believed to be involved in the formation of a reactive intermediate, which then undergoes further reactions to form the desired product. The reaction involves the formation of a covalent bond between the two reactants, followed by the release of a hydrogen atom and the formation of a new bond.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-CFB-95% are not well understood. However, it has been shown to be non-toxic and non-irritant in laboratory studies. It is also believed to have antioxidant properties, which may be beneficial for certain applications.

Advantages and Limitations for Lab Experiments

The advantages of using 4-CFB-95% in laboratory experiments are that it is non-toxic, non-irritant, and has a wide range of applications. It is also relatively easy to synthesize and is relatively inexpensive. The main limitation of using 4-CFB-95% is that its mechanism of action is not fully understood.

Future Directions

For the use of 4-CFB-95% include further research into its mechanism of action and the development of new applications for its use. Other potential future directions include the development of new synthesis methods, the use of 4-CFB-95% as a starting material for the synthesis of other compounds, and the development of new fluorescent dyes and pharmaceuticals. Additionally, further research could be conducted into the biochemical and physiological effects of 4-CFB-95%.

Synthesis Methods

The synthesis of 4-CFB-95% can be accomplished by a variety of methods. The most common method is a three-step process involving the reaction of 4-chloro-3-hydroxybenzoic acid with acetic anhydride, followed by reaction with sodium cyanide and finally the addition of fluorobenzene. This method can be used to produce a 95% pure product.